2-[(1-Phenylpyrazol-3-yl)methylamino]pyridine-3-carbonitrile

• IUPAC Name: 2-[(1-phenylpyrazol-3-yl)methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H13N5/c17-11-13-5-4-9-18-16(13)19-12-14-8-10-21(20-14)15-6-2-1-3-7-15/h1-10H,12H2,(H,18,19)
• InChI Key: GRYCCLAUCGDARQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC(=N2)CNC3=C(C=CC=N3)C#N
• Molecular Formula: C16H13N5
• Molecular Weight: 275.31 g/mol

Description

2-[(1-Phenylpyrazol-3-yl)methylamino]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PPMAP and has a molecular formula of C18H14N6. PPMAP belongs to the category of pyrazole derivatives and is synthesized using a simple and efficient method.

Mechanism of Action

The mechanism of action of PPMAP is not well understood, but it is believed to act by inhibiting various enzymes and signaling pathways in the body. PPMAP has been shown to inhibit enzymes such as phosphodiesterases and protein kinases, which play a crucial role in various cellular processes. PPMAP has also been shown to inhibit the NF-kB signaling pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
PPMAP has been shown to have various biochemical and physiological effects on the body. In animal models, PPMAP has been shown to reduce inflammation, inhibit cancer cell growth, and improve cognitive function. PPMAP has also been shown to have anti-bacterial properties and can inhibit the growth of various bacterial strains. However, more research is needed to understand the full extent of the biochemical and physiological effects of PPMAP.

Advantages and Limitations for Lab Experiments

PPMAP has several advantages for lab experiments such as its simple and efficient synthesis method, low toxicity, and potential applications in various fields. However, PPMAP also has some limitations such as its poor solubility in water and limited availability. These limitations can be overcome by modifying the synthesis method or developing new formulations of PPMAP.

Future Directions

There are several future directions for the research and development of PPMAP. One direction is to study the potential applications of PPMAP in drug discovery and development. PPMAP can be used as a lead compound for developing new drugs that target various enzymes and signaling pathways. Another direction is to study the potential applications of PPMAP in material science. PPMAP can be used as a ligand in metal-organic frameworks for various applications such as gas storage and separation. Overall, PPMAP has great potential for various applications and warrants further research and development.

Synthesis Methods

PPMAP can be synthesized using a one-pot reaction method that involves the condensation of 4-aminopyridine-3-carbonitrile with 1-phenyl-3-methyl-5-pyrazolone in the presence of an acid catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure PPMAP.

Scientific Research Applications

PPMAP has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. In medicinal chemistry, PPMAP has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. PPMAP has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in various animal models. In biochemistry, PPMAP has been studied for its ability to inhibit enzymes such as phosphodiesterases and protein kinases. PPMAP has also been used as a ligand in metal-organic frameworks for various applications in material science.